
An In-Depth Technical Guide to the Physical
Properties of Methyl Cyclopentylphenylglycolate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl cyclopentylphenylglycolate

Cat. No.: B023521 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Methyl
Cyclopentylphenylglycolate
Methyl cyclopentylphenylglycolate, a notable organic compound, holds considerable interest

within the realms of organic synthesis and materials science. As an ester derivative of

cyclopentylmandelic acid, its molecular structure offers a versatile scaffold for the development

of novel chemical entities. Understanding its fundamental physical properties, such as boiling

point and density, is a critical prerequisite for its effective application in research and

development, influencing everything from reaction kinetics and purification methodologies to

formulation and material characterization. This guide provides a detailed examination of these

key physical parameters, supported by established experimental protocols for their accurate

determination.

Core Physical Properties of Methyl
Cyclopentylphenylglycolate
The physical state of Methyl cyclopentylphenylglycolate at ambient conditions is described

as a pale oil, indicating it is a liquid with relatively low volatility at room temperature.[1] The

quantitative physical properties are summarized in the table below.
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Physical Property Value Conditions Source

Boiling Point 120-127 °C at 0.25 Torr [2][3]

357.539 °C at 760 mmHg [1]

Density 1.160 ± 0.06 g/cm³ Predicted [2][3]

1.161 g/cm³ Not specified [1]

Note: The significant difference in boiling points is attributed to the vastly different pressure

conditions under which they were determined. The lower boiling point at reduced pressure

(vacuum) is a common characteristic of organic compounds, allowing for distillation at lower

temperatures to prevent decomposition.

Experimental Determination of Physical Properties
Accurate determination of the boiling point and density of Methyl cyclopentylphenylglycolate
is essential for its characterization and use in further applications. The following sections detail

robust experimental methodologies for obtaining these values.

Boiling Point Determination via Vacuum Distillation
Given the high boiling point of Methyl cyclopentylphenylglycolate at atmospheric pressure,

vacuum distillation is the preferred method for its purification and boiling point determination.

This technique allows the substance to boil at a significantly lower temperature, thereby

preventing potential thermal degradation.

Methodology:

Apparatus Setup: A standard simple distillation apparatus is assembled, ensuring all

glassware joints are properly sealed to maintain a vacuum. A heat-resistant flask (distilling

flask) is charged with the Methyl cyclopentylphenylglycolate sample and a few boiling

chips or a magnetic stir bar to ensure smooth boiling. The thermometer is positioned so that

the top of the bulb is level with the side arm of the distillation head.

Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is

gradually reduced to the desired level (e.g., 0.25 Torr) and monitored with a manometer.
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Heating: The distilling flask is gently heated using a heating mantle. The temperature is

slowly increased until the liquid begins to boil.

Equilibrium and Measurement: As the vapor condenses on the thermometer bulb, a stable

temperature reading will be observed. This equilibrium temperature, where the vapor and

liquid phases are in equilibrium, is recorded as the boiling point at the measured pressure.[4]

[5]

Data Recording: It is crucial to record both the boiling temperature and the precise pressure

at which the measurement was taken.[5]
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Apparatus Setup

Experimental Procedure

Charge Distilling Flask
with Sample and Boiling Chips Assemble Distillation Glassware Position Thermometer Correctly Apply Vacuum and

Stabilize Pressure

Connect to
Vacuum Source

Gently Heat the Sample Observe and Record
Equilibrium Boiling Temperature

Record Final Boiling Point
and Pressure

Weigh Empty, Dry Pycnometer
(m_pycnometer)

Fill with Deionized Water
and Weigh (m_pycnometer+water)

Calculate Volume of Pycnometer
(V = m_water / ρ_water)

Dry Pycnometer and Fill
with Sample

Weigh Pycnometer with Sample
(m_pycnometer+sample)

Calculate Density of Sample
(ρ_sample = m_sample / V)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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